Cas no 2228492-06-4 (2-(methylamino)-1-(1-phenylcyclopropyl)ethan-1-one)

• Product Name: 2-(methylamino)-1-(1-phenylcyclopropyl)ethan-1-one
• CAS No: 2228492-06-4
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 6050908
• PubChem ID: 165619484
• Update Time: 2025-06-13

2-(methylamino)-1-(1-phenylcyclopropyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-1-(1-phenylcyclopropyl)ethan-1-one
• 2228492-06-4
• EN300-1860229

• Inchi： 1S/C12H15NO/c1-13-9-11(14)12(7-8-12)10-5-3-2-4-6-10/h2-6,13H,7-9H2,1H3
• InChI Key： DPCUENABSSPMKU-UHFFFAOYSA-N
• SMILES： O=C(CNC)C1(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1Ų

Additional information on 2-(methylamino)-1-(1-phenylcyclopropyl)ethan-1-one

Introduction to 2-(methylamino)-1-(1-phenylcyclopropyl)ethan-1-one (CAS No: 2228492-06-4)

2-(methylamino)-1-(1-phenylcyclopropyl)ethan-1-one, identified by its Chemical Abstracts Service number CAS No: 2228492-06-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a complex structure that combines a phenylcyclopropyl group with an amine-substituted ketone moiety, has garnered attention due to its potential applications in the development of novel therapeutic agents.

The structural framework of 2-(methylamino)-1-(1-phenylcyclopropyl)ethan-1-one encompasses several key functional groups that contribute to its unique chemical properties. The presence of a methylamino substituent at the second carbon position introduces basicity and reactivity, while the 1-phenylcyclopropyl group provides a rigid, aromatic core that can influence both electronic and steric interactions. This combination makes the compound a promising candidate for further exploration in drug design, particularly in targeting biological pathways where such structural motifs are known to exhibit efficacy.

In recent years, there has been growing interest in the development of small-molecule inhibitors that modulate enzyme activity through non-traditional binding interactions. The phenylcyclopropyl scaffold, in particular, has been investigated for its ability to engage with specific residues in protein targets, often leading to high-affinity binding. This motif is less common than traditional aromatic systems, making it an attractive area for innovation in medicinal chemistry. The incorporation of this group into 2-(methylamino)-1-(1-phenylcyclopropyl)ethan-1-one suggests potential for designing molecules with improved selectivity and reduced side effects compared to existing therapies.

The methylamino moiety further enhances the compound's pharmacological profile by enabling hydrogen bonding and ionic interactions with biological targets. This functional group is frequently employed in drug molecules due to its ability to form stable interactions with polar regions of proteins and nucleic acids. In the context of 2-(methylamino)-1-(1-phenylcyclopropyl)ethan-1-one, the amine group may participate in crucial pharmacophoric interactions, contributing to the compound's potential as a lead compound for further optimization.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening techniques, allowing researchers to rapidly evaluate the binding affinity of diverse molecular structures to biological targets. The unique combination of functional groups in 2-(methylamino)-1-(1-phenylcyclopropyl)ethan-1-one makes it a suitable candidate for such computational studies. By leveraging molecular docking simulations and quantum mechanical calculations, researchers can predict how this compound might interact with key enzymes or receptors involved in disease pathways.

One particularly exciting area of research involves the exploration of 2-(methylamino)-1-(1-phenylcyclopropyl)ethan-1-one as a potential therapeutic agent for neurological disorders. The phenylcyclopropyl moiety has been shown to penetrate the blood-brain barrier effectively, suggesting its utility in central nervous system (CNS) drug development. Additionally, the amine group provides a site for modulating receptor activity, which could be exploited to develop treatments for conditions such as depression, anxiety, or neurodegenerative diseases.

In vitro studies have begun to elucidate the pharmacological effects of 2-(methylamino)-1-(1-phenylcyclopropyl)ethan-1-one, revealing promising preliminary data on its interaction with various biological targets. For instance, early experiments suggest that this compound may inhibit specific kinases involved in cancer progression or modulate neurotransmitter receptors relevant to CNS function. These findings underscore the need for further investigation into its mechanism of action and potential therapeutic applications.

The synthesis of 2-(methylamino)-1-(1-phenylcyclopropyl)ethan-1-one presents both challenges and opportunities for synthetic chemists. The construction of the cyclopropyl ring requires precise control over reaction conditions to ensure high yield and purity. Additionally, introducing the methylamino substituent without compromising the overall structural integrity demands careful selection of synthetic routes. However, recent innovations in synthetic methodology have made it increasingly feasible to access complex molecules like this one efficiently.

As interest in innovative drug discovery continues to grow, compounds like 2-(methylamino)-1-(1-phenylcyclopropyl)ethan-1-one represent valuable assets for pharmaceutical companies and academic research institutions. Their unique structural features offer opportunities for developing next-generation therapeutics with improved efficacy and safety profiles. By combining experimental techniques with cutting-edge computational methods, researchers can accelerate the process of identifying promising candidates for clinical development.

The future prospects for 2-(methylamino)-1-(1-phenylcyclopropyl)ethan-1-one are bright, particularly as our understanding of its pharmacological properties deepens through continued research. Whether it emerges as a lead compound for a new therapeutic class or serves as a building block for more complex molecules remains to be seen. However, its intriguing structure and promising preliminary data ensure that it will remain a focal point in pharmaceutical chemistry for years to come.